Cas no 1093619-91-0 ((2-amino-4-bromophenyl)dimethylamine hydrochloride)

(2-Amino-4-bromophenyl)dimethylamine hydrochloride is a brominated aromatic amine derivative with a dimethylamine substituent, presented as its hydrochloride salt for enhanced stability and solubility. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, while the dimethylamine group provides a handle for derivatization. Its hydrochloride form ensures improved handling and storage characteristics. The compound’s well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular scaffolds.
(2-amino-4-bromophenyl)dimethylamine hydrochloride structure
1093619-91-0 structure
Product Name:(2-amino-4-bromophenyl)dimethylamine hydrochloride
CAS No:1093619-91-0
MF:C8H12BrClN2
MW:251.551280021667
MDL:MFCD10565005
CID:3157353
PubChem ID:24250750
Update Time:2025-06-14

(2-amino-4-bromophenyl)dimethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-amino-4-bromophenyl)dimethylamine hydrochloride
    • CS-0299694
    • (2-Amino-4-bromophenyl)dimethylamine hydrochloride, AldrichCPR
    • AKOS015847876
    • MFCD10565005
    • BS-39882
    • (2-AMINO-4-BROMOPHENYL)DIMETHYLAMINEHYDROCHLORIDE
    • 1093619-91-0
    • SCHEMBL21879613
    • N-(2-amino-4-bromophenyl)-N,N-dimethylamine hydrochloride
    • 4-BROMO-N1,N1-DIMETHYLBENZENE-1,2-DIAMINE HYDROCHLORIDE
    • 4-bromo-1-N,1-N-dimethylbenzene-1,2-diamine;hydrochloride
    • (2-Amino-4-bromophenyl)dimethylamine HCl
    • H23975
    • MDL: MFCD10565005
    • Inchi: 1S/C8H11BrN2.ClH/c1-11(2)8-4-3-6(9)5-7(8)10;/h3-5H,10H2,1-2H3;1H
    • InChI Key: KMZABQPSJBXZFX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)N)N(C)C.Cl

Computed Properties

  • Exact Mass: 249.98724Da
  • Monoisotopic Mass: 249.98724Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

(2-amino-4-bromophenyl)dimethylamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1258865-5g
(2-amino-4-bromophenyl)dimethylamine hydrochloride
1093619-91-0 95%
5g
$175 2024-06-06
abcr
AB267421-1 g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
1g
€88.60 2023-04-26
abcr
AB267421-5 g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
5g
€176.30 2023-04-26
abcr
AB267421-10 g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
10g
€255.40 2023-04-26
abcr
AB267421-25 g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
25g
€444.60 2023-04-26
abcr
AB267421-1g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
1g
€75.40 2025-04-22
abcr
AB267421-5g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
5g
€115.80 2025-04-22
abcr
AB267421-10g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
10g
€152.00 2025-04-22
abcr
AB267421-25g
(2-Amino-4-bromophenyl)dimethylamine hydrochloride, 95%; .
1093619-91-0 95%
25g
€281.90 2025-04-22
Key Organics Ltd
BS-39882-1g
(2-amino-4-bromophenyl)dimethylamine hydrochloride
1093619-91-0 >95%
1g
£97.00 2025-02-08

Additional information on (2-amino-4-bromophenyl)dimethylamine hydrochloride

Recent Advances in the Study of (2-amino-4-bromophenyl)dimethylamine hydrochloride (CAS: 1093619-91-0)

The compound (2-amino-4-bromophenyl)dimethylamine hydrochloride (CAS: 1093619-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and dimethylamine functional groups, has shown promising potential in various therapeutic applications, including as a precursor in the synthesis of novel bioactive compounds. Recent studies have focused on its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of research has been the exploration of (2-amino-4-bromophenyl)dimethylamine hydrochloride as a building block in the synthesis of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which are often implicated in oncogenic signaling pathways. The study highlighted the compound's ability to serve as a versatile intermediate, enabling the introduction of bromine atoms at strategic positions to enhance binding affinity and selectivity.

In addition to its applications in oncology, recent investigations have also explored the compound's potential in central nervous system (CNS) drug development. A preprint article from BioRxiv (2024) reported that derivatives of (2-amino-4-bromophenyl)dimethylamine hydrochloride exhibited moderate activity as modulators of neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety. The study employed computational docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical studies.

Another noteworthy advancement is the optimization of synthetic routes for (2-amino-4-bromophenyl)dimethylamine hydrochloride. A recent publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. The new protocol utilizes a palladium-catalyzed coupling reaction, significantly improving the efficiency of the synthesis while reducing environmental impact through the use of greener solvents.

Despite these promising developments, challenges remain in the broader application of (2-amino-4-bromophenyl)dimethylamine hydrochloride. For instance, its pharmacokinetic properties, such as metabolic stability and bioavailability, require further investigation to ensure its suitability as a drug candidate. Ongoing research is also exploring the potential toxicity of its derivatives, particularly in long-term exposure scenarios. These studies are critical for translating laboratory findings into clinically viable therapeutics.

In conclusion, (2-amino-4-bromophenyl)dimethylamine hydrochloride (CAS: 1093619-91-0) represents a valuable tool in modern drug discovery, with applications spanning oncology, CNS disorders, and beyond. The recent advancements in its synthesis and functional characterization underscore its potential to contribute to the development of next-generation pharmaceuticals. Future research should focus on addressing the remaining pharmacological and toxicological challenges to fully realize its therapeutic promise.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.